Cas no 865724-46-5 (4-bromo-2,2-difluorobutanoic acid)

4-Bromo-2,2-difluorobutanoic acid is a fluorinated carboxylic acid derivative with a bromine substituent, offering versatile reactivity for synthetic applications. Its key structural features—a bromine atom at the 4-position and two fluorine atoms at the 2-position—make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing difluoromethyl groups or facilitating nucleophilic substitutions. The presence of both halogen and carboxyl functionalities enhances its utility in cross-coupling reactions and as a building block for more complex molecules. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in organic transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules.

4-bromo-2,2-difluorobutanoic acid structure

865724-46-5 structure

Product Name:4-bromo-2,2-difluorobutanoic acid

CAS No:865724-46-5

MF:C₄H₅BrF₂O₂

MW:202.982107877731

MDL:MFCD30674008

CID:3403004

Update Time:2025-10-31

4-bromo-2,2-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

- BUTANOIC ACID, 4-BROMO-2,2-DIFLUORO-
- 4-bromo-2,2-difluorobutanoic acid
- MDL： MFCD30674008
- Inchi： 1S/C4H5BrF2O2/c5-2-1-4(6,7)3(8)9/h1-2H2,(H,8,9)
- InChI Key： VBYUZGGXOWOXBQ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(F)(F)CCBr

4-bromo-2,2-difluorobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-312692-1.0g	4-bromo-2,2-difluorobutanoic acid	865724-46-5		1.0g	$0.0	2023-02-26
Enamine	EN300-312692-1g	4-bromo-2,2-difluorobutanoic acid	865724-46-5		1g	$0.0	2023-09-05

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Additional information on 4-bromo-2,2-difluorobutanoic acid

[Introduction to CAS No 865724-46-5: 4-Bromo-2,2-Difluorobutanoic Acid]

Introduction to CAS No 865724-46-5: 4-Bromo-2,2-Difluorobutanoic Acid

4-Bromo-2,2-difluorobutanoic acid (CAS No: 865724-46-5) is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bromine and fluorine substituents, which contribute to its distinct chemical properties. The molecule consists of a butanoic acid backbone with bromine at the fourth carbon and two fluorine atoms at the second carbon. This configuration makes it a valuable compound for various applications, particularly in drug discovery and material science.

The synthesis of 4-bromo-2,2-difluorobutanoic acid involves multi-step chemical reactions, including halogenation and fluorination processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity. Researchers have explored various methods to optimize the synthesis process, ensuring scalability and cost-effectiveness. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields and shorter reaction times.

One of the most promising applications of 4-bromo-2,2-difluorobutanoic acid lies in its potential as a building block for drug development. The presence of bromine and fluorine atoms provides opportunities for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological properties. A recent study in *Nature Communications* highlighted its role as an intermediate in the synthesis of novel kinase inhibitors, which show potential in treating various cancers.

In addition to its role in pharmaceuticals, 4-bromo-2,2-difluorobutanoic acid has also been investigated for its applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers at the University of California have explored its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits favorable charge transport properties.

The physical properties of 4-bromo-2,2-difluorobutanoic acid are well-documented. It is a white crystalline solid with a melting point of approximately 130°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, providing insights into its behavior in different chemical environments.

Recent studies have also focused on the environmental impact of 4-bromo-2,2-difluorobutanoic acid. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and pharmaceutical applications. Findings from these studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 4-bromo-2,2-difluorobutanoic acid (CAS No: 865724-46-5) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in drug discovery, material science, and beyond. As ongoing research continues to uncover new applications and optimize its synthesis processes, this compound is poised to play an increasingly important role in advancing modern science.